![molecular formula C6H5N3 B063865 1H-Imidazo[4,5-b]pyridine CAS No. 170245-18-8](/img/structure/B63865.png)
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([C:8]#N)=[C:6](Cl)[N:5]=[CH:4][N:3]=1.[CH3:11]CN(C(C)C)C(C)C>C(O)CCC>[NH:5]1[C:6]2[CH:7]=[CH:8][CH:11]=[N:1][C:2]=2[N:3]=[CH:4]1
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|
Name
|
|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
|
|
Smiles
|
NC1=NC=NC(=C1C#N)Cl
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|
Name
|
|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
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CCN(C(C)C)C(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(CCC)O
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Type
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CUSTOM
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|
Details
|
was stirred at 110° C. for overnight
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|
Rate
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UNSPECIFIED
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|
RPM
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0
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Type
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CUSTOM
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|
Details
|
after completion of reaction the reaction mixture
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Type
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CONCENTRATION
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|
Details
|
was concentrated under reduced pressure
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Type
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CUSTOM
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|
Details
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The residue was purified by column chromatography on silica gel using 0 to 10% gradient of MeOH in DCM as eluent
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Type
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CUSTOM
|
|
Details
|
to give C-6
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
|
REACTION_CXSMILES
|
[NH2:1][C:2]1[C:7]([C:8]#N)=[C:6](Cl)[N:5]=[CH:4][N:3]=1.[CH3:11]CN(C(C)C)C(C)C>C(O)CCC>[NH:5]1[C:6]2[CH:7]=[CH:8][CH:11]=[N:1][C:2]=2[N:3]=[CH:4]1
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC1=NC=NC(=C1C#N)Cl
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CCN(C(C)C)C(C)C
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(CCC)O
|
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
110 °C
|
|
Type
|
CUSTOM
|
|
Details
|
was stirred at 110° C. for overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
CUSTOM
|
|
Details
|
after completion of reaction the reaction mixture
|
|
Type
|
CONCENTRATION
|
|
Details
|
was concentrated under reduced pressure
|
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by column chromatography on silica gel using 0 to 10% gradient of MeOH in DCM as eluent
|
|
Type
|
CUSTOM
|
|
Details
|
to give C-6
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
